9H-Pyrano(2,3-f)-1,4-benzodioxin-9-one, 2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-5-methoxy-, trans-(+-)-
Overview
Description
9H-Pyrano(2,3-f)-1,4-benzodioxin-9-one, 2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-5-methoxy-, trans-(+-)- is a natural product found in Brucea javanica and Diatenopteryx sorbifolia with data available.
Scientific Research Applications
Isolation and Structural Elucidation
- Isolation from Daphne giraldii : This compound was isolated from the leaves and stems of Daphne giraldii, along with other compounds. It was identified for the first time as a natural product. The structure was elucidated through spectroscopic analysis (Liao, Zhang, Wu, & Yue, 2005).
Chemical Synthesis and Modification
- Synthesis Techniques : Research has focused on synthesizing 5-substituted-6-methoxy or 6-hydroxy-2,3-dihydro-1,4-benzodioxins, including variants of the target compound, using intermediate lithio derivatives reacting with various electrophiles (Besson, Hretani, Coudert, & Guillaumet, 1993).
Biological Activities and Applications
- Cytotoxic Activity : Certain variants of the compound have demonstrated cytotoxic activity against breast cancer cell lines, highlighting their potential in cancer research and treatment (Li, Li, Qi, Gao, & Zhang, 2005).
- Quantitative Structure–Cytotoxicity Relationship : In-depth studies into the structure-cytotoxicity relationships of pyrano[4,3-b]chromones, closely related to the target compound, have been conducted to develop potent anticancer drugs (Nagai et al., 2018).
- Antimicrobial Activity : The compound's derivatives have been evaluated for antimicrobial activities, suggesting their potential use in developing new antimicrobial agents (Okasha et al., 2022).
properties
Product Name |
9H-Pyrano(2,3-f)-1,4-benzodioxin-9-one, 2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-5-methoxy-, trans-(+-)- |
|---|---|
Molecular Formula |
C20H18O8 |
Molecular Weight |
386.4 g/mol |
IUPAC Name |
(2S,3S)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-5-methoxy-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one |
InChI |
InChI=1S/C20H18O8/c1-24-13-7-10(3-5-12(13)22)17-15(9-21)26-19-14(25-2)8-11-4-6-16(23)27-18(11)20(19)28-17/h3-8,15,17,21-22H,9H2,1-2H3/t15-,17-/m0/s1 |
InChI Key |
XGADTAYOFHOFIW-RDJZCZTQSA-N |
Isomeric SMILES |
COC1=C(C=CC(=C1)[C@H]2[C@@H](OC3=C(C=C4C=CC(=O)OC4=C3O2)OC)CO)O |
SMILES |
COC1=C(C=CC(=C1)C2C(OC3=C(C=C4C=CC(=O)OC4=C3O2)OC)CO)O |
Canonical SMILES |
COC1=C(C=CC(=C1)C2C(OC3=C(C=C4C=CC(=O)OC4=C3O2)OC)CO)O |
synonyms |
cleomiscosin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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